Cas no 1783342-53-9 (6-Cyclopropyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridin-4-amine)

• Product Name: 6-Cyclopropyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridin-4-amine
• CAS No: 1783342-53-9
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 6066182
• PubChem ID: 84682830
• Update Time: 2025-07-22

6-Cyclopropyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-700972
• 6-cyclopropyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridin-4-amine
• 1783342-53-9
• 6-Cyclopropyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridin-4-amine

• Inchi： 1S/C12H15N3O/c1-6(2)11-10-8(13)5-9(7-3-4-7)14-12(10)16-15-11/h5-7H,3-4H2,1-2H3,(H2,13,14)
• InChI Key： RPNYUYYVZGITOL-UHFFFAOYSA-N
• SMILES： O1C2C(C(C(C)C)=N1)=C(C=C(C1CC1)N=2)N

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.9Ų

Additional information on 6-Cyclopropyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridin-4-amine

Introduction to 6-Cyclopropyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridin-4-amine (CAS No. 1783342-53-9) and Its Emerging Applications in Chemical Biology

6-Cyclopropyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridin-4-amine, identified by the CAS number 1783342-53-9, represents a structurally intricate heterocyclic compound that has garnered significant attention in the realm of chemical biology and drug discovery. The compound’s unique scaffold, featuring a fused oxazole and pyridine ring system adorned with cyclopropyl and isopropyl substituents, positions it as a promising candidate for exploring novel pharmacological interactions. This introduction delves into the molecular characteristics of 6-Cyclopropyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridin-4-amine, its synthetic pathways, and its emerging role in contemporary research, particularly in the context of modulating biological targets and therapeutic intervention.

The molecular architecture of 6-Cyclopropyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridin-4-amine is characterized by a bicyclic system composed of an oxazole ring linked to a pyridine core. The presence of the cyclopropyl group at the 6-position and an isopropyl group at the 3-position introduces steric and electronic properties that are critical for its biological activity. The oxazole moiety, known for its stability and ability to engage in hydrogen bonding interactions, contributes to the compound’s binding affinity to various biological targets. Meanwhile, the pyridine ring provides a hydrophobic surface that can interact with lipid rafts or other hydrophobic pockets in proteins.

In recent years, there has been a surge in interest toward heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. Among these, 6-Cyclopropyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridin-4-amine has emerged as a compound of interest for its ability to modulate key biological pathways. Studies have suggested that this molecule may exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, making it a candidate for developing treatments against chronic inflammatory diseases. Additionally, its structural features hint at potential interactions with transcription factors and signaling pathways relevant to cancer biology.

The synthesis of 6-Cyclopropyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridin-4-amino involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The construction of the oxazole-pyridine core typically begins with cyclocondensation reactions between appropriate precursors under controlled conditions. Subsequent functionalization steps introduce the cyclopropyl and isopropyl groups via cross-coupling reactions or nucleophilic substitutions. The introduction of the amine group at the 4-position of the pyridine ring often requires protective group strategies to ensure regioselective functionalization. These synthetic methodologies underscore the compound’s accessibility for further derivatization and structural optimization.

One of the most compelling aspects of 6-Cyclopropyl-3-(propan-2-y)-[1,2]oxazolo[5,4-b]pyridin--amine is its potential as a scaffold for drug development. Researchers have leveraged its structural flexibility to create libraries of derivatives with enhanced potency and selectivity. Computational modeling studies have been instrumental in predicting how modifications to the core structure might influence binding affinity and pharmacokinetic properties. These virtual screening approaches have accelerated the discovery process by identifying promising candidates for experimental validation.

Emerging research indicates that 6-Cyclopropyl--3-(propan--2-y)-[1,2]oxazolo--b-pyridin--amine may exhibit properties relevant to neurodegenerative diseases. Preliminary studies suggest that it can interact with amyloid-beta aggregates, a hallmark protein in Alzheimer’s disease pathology. By inhibiting aggregation or promoting clearance of these toxic species, this compound could offer a novel therapeutic strategy against cognitive decline. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system-targeted therapies.

The role of 6-Cyclopropyl--3-(propan--2-y]-[1,,22]-oxazo--b-pyri-din--amine in modulating immune responses has also been explored recently. Immunological studies have shown that it can influence cytokine production by immune cells through interactions with intracellular signaling pathways. This capability positions it as a potential immunomodulatory agent for conditions such as autoimmune disorders or chronic infections where dysregulated immune responses play a pivotal role.

From a chemical biology perspective, 6-cycloprop --3(propan -- -y ]-[12 ] -oxazo -- b-pyri-din -- -amine (CAS No.,17833 -42 -53 -9) exemplifies how structural complexity can be leveraged to unlock new therapeutic opportunities . Its intricate scaffold allows for diverse functionalization , enabling researchers to fine-tune its biological activities . As our understanding of disease mechanisms advances , compounds like this one will continue to be scrutinized for their potential in addressing unmet medical needs . p > < p > Future research directions may include exploring analogs derived from 6-cycloprop yl -3 -( pro pan - - y ]-[12 ] oxazo [5 , 4 - b ] py ridi n -- - am ine ( CAS No . 17833 -42 -53 -9 ) using structure-based design principles . By integrating experimental data with computational modeling , scientists can predict how subtle changes in substitution patterns will affect potency , selectivity , and pharmacokinetic profiles . Such efforts could lead to next-generation therapeutics with improved efficacy and reduced side effects . p > < p > In conclusion, 6-cyc lo prop yl -- 3 -( pro pan -- y ]-[12 ] ox azo [5 , 4 - b ] py ri-d i n -- am ine ( CAS No . 17833 -42 -53 -9 ) stands out as a structurally fascinating molecule with significant promise in chemical biology . Its unique scaffold , coupled with emerging evidence of its biological activities , makes it a compelling focus for ongoing research . As advancements in synthetic chemistry and drug discovery methodologies continue to evolve , compounds like this one will undoubtedly play an increasingly important role in shaping future therapeutic strategies across multiple disease areas . p >